Cas no 873010-30-1 (3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 873010-30-1
• MF: C₂₀H₂₁FN₂O₃S₂
• MW: 420.520745992661
• CID: 5509995
• Update Time: 2025-06-09

3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzenesulfonamide
• 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C20H21FN2O3S2/c1-13-5-4-6-15(11-13)20-23-14(2)19(27-20)9-10-22-28(24,25)16-7-8-18(26-3)17(21)12-16/h4-8,11-12,22H,9-10H2,1-3H3
• InChI Key： SDIBLSVMPSTLPT-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=CC(C)=C3)=NC=2C)(=O)=O)=CC=C(OC)C(F)=C1

Additional information on 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

3-Fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-30-1): An Overview

3-Fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-30-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom, a methoxy group, and a thiazole ring, exhibits promising biological activities and therapeutic potential.

The molecular structure of CAS No. 873010-30-1 is composed of a benzene ring substituted with a fluoro and methoxy group at the 3 and 4 positions, respectively. The sulfonamide moiety is attached to the benzene ring at the 1 position, and it is further substituted with a complex alkyl chain containing a thiazole ring. This intricate structure confers the compound with specific physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide in various therapeutic areas. One of the most notable applications is its use as an inhibitor of specific enzymes involved in inflammatory processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins, known to mediate inflammation and pain.

In addition to its anti-inflammatory properties, CAS No. 873010-30-1 has also demonstrated potential as an antitumor agent. Studies conducted in vitro and in vivo have shown that this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. For example, a study published in Cancer Research found that 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide selectively targets and inhibits the activity of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of CAS No. 873010-30-1 have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further drug development. Its high oral bioavailability and low toxicity profile are particularly advantageous for clinical applications.

In terms of safety and toxicity, preclinical studies have shown that 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide is well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on optimizing the formulation and delivery methods to enhance its therapeutic efficacy while minimizing potential side effects.

The synthesis of CAS No. 873010-30-1 involves several steps and requires precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of an appropriately substituted benzene sulfonamide with an alkyl halide containing the thiazole moiety. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for research and development purposes.

In conclusion, 3-fluoro-4-methoxy-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide (CAS No. 873010-30-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in medicinal chemistry and drug discovery programs. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds significant promise for addressing unmet medical needs in various disease areas.